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Compound of Interest

Compound Name: Acid Yellow 29 free acid
CAS No.: 34063-75-7
Cat. No.: B12814704
Get Quote
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Executive Summary

Acid Yellow 29 (C.I. 18900) is a pyrazolone-based azo dye traditionally supplied as a sodium
salt (CAS 6359-91-7).[1][2][3][4] While robust in neutral aqueous environments, its stability
profile shifts dramatically when converted to its free acid form (protonated
sulfonate/sulfonamide moieties).[1][2] This guide provides a mechanistic analysis of its
degradation pathways—specifically azo cleavage and pyrazolone hydrolysis—and outlines
self-validating protocols for assessing its stability in pharmaceutical and industrial applications.

[1]

Chemical Identity & Structural Dynamics[1][2]

To understand the stability of the free acid, one must first define the structural vulnerabilities of
the molecule.[5] Acid Yellow 29 exists in a tautomeric equilibrium that dictates its reactivity.[1]

e Common Name: Acid Yellow 29 (Fast Light Yellow 3G)

e CAS Number (Sodium Salt): 6359-91-7[1][2][3][4]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12814704#bc-rfq
http://www.worlddyevariety.com/acid-dyes/acid-yellow-29.html
https://en.wikipedia.org/wiki/Melamine
https://www.lookchem.com/404.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CI2BOC854O
http://www.worlddyevariety.com/acid-dyes/acid-yellow-29.html
https://en.wikipedia.org/wiki/Melamine
http://www.worlddyevariety.com/acid-dyes/acid-yellow-29.html
https://www.researchgate.net/publication/328935516_Thermal_oxidative_decomposition_estimation_combining_TGA_and_DSC_as_optimization_targets_for_PMMA
http://www.worlddyevariety.com/acid-dyes/acid-yellow-29.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-29.html
https://en.wikipedia.org/wiki/Melamine
https://www.lookchem.com/404.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CI2BOC854O
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12814704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Chemical Name: Benzenesulfonic acid, 4-chloro-3-[4,5-dihydro-3-methyl-5-ox0-4-[[3-
[(phenylamino)sulfonyl]phenyl]lazo]-1H-pyrazol-1-yl]-[1][2][3][4]

e Molecular Formula (Free Acid):

[5]

e Molecular Weight: ~547.99 g/mol (Free Acid) vs 569.97 g/mol (Na Salt)

Tautomeric Equilibrium

In solution, Acid Yellow 29 does not exist as a static structure.[1][2] It fluctuates between an
Azo-Enol form and a Hydrazone-Keto form.[1][2] The free acid state (low pH) stabilizes the
hydrazone form via intramolecular hydrogen bonding, which significantly enhances
photostability compared to the salt form at neutral pH.[5]

Tautomeric Equilibrium

(e El i Protonation (H+ lazenssieloho Fig 1: Acidic conditions shift equilibrium toward the photostable Hydrazone-Keto form.

(Less Stable to Light) (Dominant in Acidic Media)
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Physical Stability Profile
Solubility and Aggregation

The transition from sodium salt to free acid drastically alters solubility.[5]
e Sodium Salt: Highly water-soluble (>50 g/L).[1][2] Forms true solutions.

e Free Acid: Poorly water-soluble.[1][2][6] Precipitates below pH 1.0 (approximate pKa of
sulfonic acid group).

e Mechanism: Protonation of the sulfonate group (

to
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) removes the ionic charge shell, leading to hydrophobic aggregation (stacking) of the planar
aromatic systems.[5]

Thermal Stability (TGA/DSC)

e Decomposition Onset: ~238°C (Dec).[1][2][3]

o Behavior: The free acid exhibits a lower onset of degradation compared to the salt due to the
autocatalytic potential of the acidic proton on the azo linkage at high temperatures.[5]

o Hygroscopicity: The free acid is less hygroscopic than the sodium salt, making it physically
more stable in high-humidity storage, provided it is kept away from alkaline vapors.[1][5]

Data Summary: Physical Properties

Parameter Sodium Salt (Commercial) Free Acid (In-Situ/lsolated)
Water Solubility High (Yellow Solution) Low (Precipitate/Suspension)
Organic Solubility Low (Ethanol, Acetone) Moderate (Methanol, DMF)
Melting Point >300°C (Chars) ~238°C (Decomposes)
Hygroscopicity High Low to Moderate

Chemical Stability & Degradation Mechanisms|[1][2]

[7]
Hydrolytic Stability (pH Stress)[5]

 Acidic Conditions (pH < 2): The molecule is stable.[5] The sulfonamide bond (

) is resistant to acid hydrolysis at ambient temperatures.[1][5]

e Alkaline Conditions (pH > 10):

o Color Shift: The solution shifts from yellow to orange/red due to deprotonation of the
pyrazolone nitrogen or the hydrazone NH.[5]
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o Degradation: Prolonged exposure to strong base (0.1N NaOH) at elevated temperatures
causes hydrolysis of the sulfonamide linkage and potential ring opening of the pyrazolone.

[5]

Oxidative Degradation

The azo bond (

) is the primary site for oxidative attack.[5]

e Reagents: Hypochlorite, Peroxides, Fenton's reagent.[1][2]

o Mechanism: Electrophilic attack on the azo nitrogen leads to cleavage, resulting in the
formation of 4-chloro-3-aminobenzenesulfonic acid and substituted aminopyrazolones.[1][5]
This results in irreversible bleaching (loss of chromophore).

Photodegradation

Acid Yellow 29 is classified as "Fast Light Yellow," implying good resistance.[1][2] However, in
dilute solution:

e Mechanism: Photo-oxidation involving singlet oxygen (

) or hydroxyl radicals (
).[2]

» Free Acid Advantage: The protonated hydrazone form is more resistant to UV attack than the
azo-anion form found in alkaline solutions.[5]
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Fig 2: Primary degradation pathways: Oxidative cleavage and Alkaline hydrolysis.
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[1][2]
Experimental Protocols
Protocol A: Generation of Free Acid for Study

Since AY29 is sold as a salt, the free acid must be generated in situ or isolated for solid-state
study.[1][5]

¢ Dissolution: Dissolve 1.0 g Acid Yellow 29 (Salt) in 50 mL deionized water.
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« Acidification: Slowly add 1M HCI dropwise while monitoring pH.
e Precipitation: At pH < 1.0, the free acid will precipitate as a fine suspension.[1]

« |solation: Centrifuge at 5000 rpm for 10 min. Wash pellet with 0.1M HCI (to prevent re-
dissolution).[1][2] Vacuum dry over

Protocol B: Stability-Indicating HPLC Method

This method separates the parent dye from its hydrolytic and oxidative degradants.[1][5]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 pum).[1][2]
o Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Maintains free acid state).

o Mobile Phase B: Acetonitrile.[1][2]

» Gradient: 5% B to 60% B over 20 minutes.

e Flow Rate: 1.0 mL/min.[1]

o Detection: Diode Array Detector (DAD) at 254 nm (aromatic backbone) and 400 nm
(chromophore).[5]

» Self-Validation: Inject a mixture of AY29 and Sulfanilic acid (a mimic of the cleavage product).
Resolution (

) must be > 2.0.[1]

Protocol C: Forced Degradation Stress Matrix

Perform these tests on the Free Acid solution (prepared in Mobile Phase A) to establish stability
limits.
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. . Acceptance
Stress Type Conditions Duration L
Criteria
Acid Hydrolysis 1.0 N HCI, 60°C 24 Hours >95% Recovery
) ) Monitor for spectral
Base Hydrolysis 0.1 N NaOH, Ambient 4 Hours ) )
shift (Red shift)
o 3% <80% Recovery
Oxidation 2 Hours )
Ambient (Expect degradation)

>90% Recovery
) Xenon Lamp (1.2M
Photolysis 24 Hours (Hydrazone
Lux[1][2][7]-hr) .
protection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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